1-(Benzylsulfonyl)-2-(2-chlorophenyl)-2-propanol

• IUPAC Name: 1-benzylsulfonyl-2-(2-chlorophenyl)propan-2-ol
• InChI: InChI=1S/C16H17ClO3S/c1-16(18,14-9-5-6-10-15(14)17)12-21(19,20)11-13-7-3-2-4-8-13/h2-10,18H,11-12H2,1H3
• InChI Key: NTHVAGLKFSCQPI-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)CC1=CC=CC=C1)(C2=CC=CC=C2Cl)O
• Molecular Formula: C16H17ClO3S
• Molecular Weight: 324.8 g/mol
• CAS No.: 339276-83-4

Description

1-(Benzylsulfonyl)-2-(2-chlorophenyl)-2-propanol is a useful research compound. Its molecular formula is C16H17ClO3S and its molecular weight is 324.82. The purity is usually 95%.
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Scientific Research Applications

High Asymmetric Induction in Radical Reactions

A study by Ogura, Kayano, and Akazome (1997) highlighted the high 1,2-asymmetric induction achieved by the addition of a 1-hydroxy-1-methylethyl radical to γ-hydroxy α,β-unsaturated carboxylic esters and sulfones. This process, which involves radical addition to sulfones, could imply that compounds similar to "1-(Benzylsulfonyl)-2-(2-chlorophenyl)-2-propanol" may serve as intermediates or reagents in stereoselective synthesis, offering pathways to produce chiral molecules with high selectivity (Ogura, Kayano, & Akazome, 1997).

Asymmetric Hydrogenation of Alpha-Hydroxy Ketones

The research conducted by Ohkuma et al. (2007) on the asymmetric hydrogenation of alpha-hydroxy aromatic ketones to achieve high enantioselectivity suggests potential applications of "this compound" in catalysis. Such compounds could be used either as substrates or as ligands in catalytic complexes to facilitate the selective synthesis of enantiomerically pure products (Ohkuma et al., 2007).

Chiral Separation Technologies

Carradori et al. (2018) investigated the chiral recognition capabilities of sulfone compounds on chiral stationary phases for chromatographic separations. This indicates that "this compound" could potentially be used in the development of new materials for chiral separation, aiding in the purification of enantiomers in pharmaceutical and chemical research (Carradori, Secci, Faggi, & Cirilli, 2018).

Fuel Cell Applications

A study by Matsumoto, Higashihara, and Ueda (2009) on the preparation of sulfonated poly(ether sulfone)s for fuel cell applications suggests that similar sulfone compounds might be relevant in the development of proton exchange membranes. These membranes are crucial for the efficiency and performance of fuel cells, pointing towards a potential application of "this compound" in energy technology (Matsumoto, Higashihara, & Ueda, 2009).